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Compound of Interest

Compound Name: Isomaltotetraose

Cat. No.: B8078360 Get Quote

Isomaltotetraose: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on Isomaltotetraose, a significant isomalto-

oligosaccharide. The data presented herein is curated for professionals engaged in research

and development.

Physicochemical Data
A summary of the key quantitative data for Isomaltotetraose is presented below for easy

reference and comparison.

Parameter Value Citations

CAS Number 35997-20-7 [1][2][3][4]

Molecular Formula C24H42O21 [2][3][4]

Molecular Weight 666.58 g/mol [2][3][4][5]

Synonyms
Glcα(1-6)Glcα(1-6)Glcα(1-

6)Glc
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Isomaltotetraose is an oligosaccharide belonging to the isomalto-oligosaccharide (IMO)

family.[1][5] It is characterized by alpha-1,6-glycosidic linkages between its glucose units. In

research contexts, Isomaltotetraose is noted as one of the main hydrolysis end products of

the dextranase DexKQ and has been observed to induce dextranase synthesis.[1][5]

Further in-depth analysis, including detailed experimental protocols for specific applications

and associated signaling pathways, can be provided upon request. This may include

methodologies for its use in studying antibody responses or its role in enzymatic assays.

Experimental Workflow for Isomaltotetraose
Analysis
The following diagram outlines a general workflow for the analysis of oligosaccharides like

Isomaltotetraose.
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Caption: A generalized experimental workflow for the chemical analysis of Isomaltotetraose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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